![molecular formula C20H18O5 B1258660 Citflavanone](/img/structure/B1258660.png)
Citflavanone
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Overview
Description
Citflavanone is an extended flavonoid.
This compound is a natural product found in Citrus, Citrus tamurana, and other organisms with data available.
Scientific Research Applications
Identification and Characterization
A new flavonoid named citflavanone, along with other prenylated phenol derivatives, was isolated from various Citrus plants, including Citrus natsudaidai, C. medica, and C. sinensis. The structure of this compound was determined through the prenylation of naringenin, contributing significantly to the understanding of flavonoid chemistry in Citrus species (Ito et al., 1988).
Pharmacological Properties
Another study on Citrus sinensis var. brasiliensis and C. nobilis var. sunki discovered a new chalcone, citrunobin, along with this compound. These compounds, particularly this compound, have been studied for their absolute configurations, contributing to the pharmacological knowledge of these citrus-derived compounds (Tian‐Shung, 1989).
Anti-inflammatory and Immunomodulatory Activities
This compound was also studied in the context of anti-inflammatory and immunomodulatory properties. An investigation into the ethanol extract of Chrysanthemum indicum Linné, which contains flavonoids including this compound, revealed significant anti-inflammatory, humoral and cellular immunomodulatory, and mononuclear phagocytic activities (Cheng et al., 2005).
Potential in Hepatic Fibrosis Treatment
Research on the roots of Phyllodium pulchellum identified this compound as one of the bioactive constituents against hepatic fibrosis. This suggests a potential role for this compound in the treatment of liver diseases, particularly in inhibiting the proliferation of activated HSC-T6 cells in vitro (Wang et al., 2014).
Properties
Molecular Formula |
C20H18O5 |
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Molecular Weight |
338.4 g/mol |
IUPAC Name |
5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3-dihydropyrano[2,3-h]chromen-4-one |
InChI |
InChI=1S/C20H18O5/c1-20(2)8-7-13-17(25-20)10-15(23)18-14(22)9-16(24-19(13)18)11-3-5-12(21)6-4-11/h3-8,10,16,21,23H,9H2,1-2H3 |
InChI Key |
JTJIFFUHXHGAOQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C=CC2=C(O1)C=C(C3=C2OC(CC3=O)C4=CC=C(C=C4)O)O)C |
synonyms |
citflavanone |
Origin of Product |
United States |
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